Cas no 27867-36-3 (3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-)

3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- structure
27867-36-3 structure
Product name:3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
CAS No:27867-36-3
MF:C10H16O
MW:152.23344
CID:268402
PubChem ID:119627

3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
    • carane 4,5-epoxide
    • 3-Oxatricyclo(5.1.0.02,4)octane, 5,8,8-trimethyl-
    • 5,8,8-Trimethyl-3-oxatricyclo(5.1.0.02,4)octane
    • 5,8,8-trimethyl-3-oxatricyclo[5.1.0.0~2,4~]octane
    • EINECS 248-701-2
    • Carane, 4,5-epoxy-, trans
    • KNHFDBGGSOSGEO-UHFFFAOYSA-N
    • NS00049748
    • UNII-PNJ58HM5VB
    • 3-Oxatricyclo[5.1.0.02,4]octane, 5,8,8-trimethyl-
    • DTXSID00950551
    • 27867-36-3
    • SCHEMBL10627107
    • PNJ58HM5VB
    • car-4-ene oxide
    • Inchi: InChI=1S/C10H16O/c1-5-4-6-7(10(6,2)3)9-8(5)11-9/h5-9H,4H2,1-3H3
    • InChI Key: KNHFDBGGSOSGEO-UHFFFAOYSA-N
    • SMILES: CC1CC2C(C2(C)C)C2OC12

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 12.53

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